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For Researchers, Scientists, and Drug Development Professionals

Abstract
MG149 is a potent and selective inhibitor of histone acetyltransferases (HATs), specifically

targeting Tip60 (Kat5) and males absent on the first (MOF/Kat8).[1] It functions by targeting the

acetyl-CoA binding site, thereby preventing the transfer of acetyl groups to histone and non-

histone protein substrates.[2][3] This inhibition has been shown to impact cellular processes

such as the DNA damage response, p53 and NF-κB signaling pathways, and gene

transcription.[2][3][4][5] These application notes provide detailed information on the solubility,

preparation, and experimental protocols for the use of MG149 in research settings.

Physicochemical Properties and Solubility
MG149 is supplied as a crystalline solid and requires careful preparation for use in in vitro and

in vivo experiments.[2]

Table 1: Solubility of MG149 in Various Solvents
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Solvent Solubility
Concentration
(mM)

Notes Source

Dimethyl

Sulfoxide

(DMSO)

~30 - 255 mg/mL
~88.1 - 748.99

mM

Hygroscopic

DMSO can

impact solubility;

use freshly

opened solvent.

Sonication is

recommended.

[1][2][3][6][7]

Ethanol ~30 - 68 mg/mL
~88.1 - 199.72

mM

Sonication is

recommended.
[2][3][6][7]

Dimethylformami

de (DMF)
~30 mg/mL ~88.1 mM - [2][3]

Ethanol:PBS (pH

7.2) (1:3)
~0.25 mg/mL ~0.73 mM

For aqueous

solutions, first

dissolve in

ethanol then

dilute with PBS.

Aqueous

solutions are not

recommended

for storage for

more than one

day.

[2][3]

Water < 0.1 mg/mL Insoluble - [1][7]

10% DMSO +

90% Corn Oil
≥ 2.5 mg/mL ≥ 7.34 mM Clear solution. [1]

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline

~2 mg/mL ~5.87 mM
Sonication is

recommended.
[7]
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Preparation of MG149 Solutions
Preparation of Stock Solutions
For optimal results, prepare fresh solutions or store aliquots at -80°C for up to one year.[7]

Protocol 1: High-Concentration Stock Solution (DMSO)

Weigh the desired amount of MG149 crystalline solid in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., 68 mg/mL).[6]

Vortex and/or sonicate the solution until the solid is completely dissolved.[1][7]

If not for immediate use, aliquot into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Preparation of Working Solutions for In Vitro Assays
Protocol 2: Preparation of Aqueous Working Solution

Thaw a frozen aliquot of the MG149 DMSO stock solution.

First, dissolve the MG149 in ethanol.[2]

Further dilute the ethanolic solution with the aqueous buffer of choice (e.g., PBS, cell culture

medium) to the final desired concentration.[2]

Note: Aqueous solutions of MG149 are sparingly soluble and should be used on the same

day they are prepared.[2]

Preparation of Formulations for In Vivo Administration
Protocol 3: Preparation of a Corn Oil-Based Formulation

Prepare a stock solution of MG149 in DMSO (e.g., 11.2 mg/mL).[6]

In a sterile tube, add 50 µL of the MG149 DMSO stock solution to 950 µL of corn oil.[6]
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Mix thoroughly until a clear, homogenous solution is achieved.[6]

This formulation should be used immediately after preparation.[6]

Protocol 4: Preparation of a PEG300/Tween80 Formulation

Prepare a high-concentration stock solution of MG149 in DMSO (e.g., 68 mg/mL).[6]

For a 1 mL final volume, add 50 µL of the MG149 DMSO stock to 400 µL of PEG300 and mix

until clear.[6]

Add 50 µL of Tween80 to the mixture and mix until clear.[6]

Add 500 µL of ddH₂O to bring the final volume to 1 mL.[6]

This mixed solution should be used immediately.[6]

Experimental Protocols
Histone Acetyltransferase (HAT) Activity Assay
This protocol is a general guideline for a fluorometric HAT activity assay and can be adapted

for use with MG149 to determine its inhibitory effects on Tip60 and MOF.

Workflow for HAT Activity Assay
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Caption: Workflow for a fluorometric histone acetyltransferase (HAT) activity assay.

Materials:

HAT Activity Fluorometric Assay Kit (or individual reagents: HAT Assay Buffer, Acetyl CoA,

Histone H3 Peptide, Developer, Fluorescent Probe)

Recombinant Tip60 or MOF enzyme, or nuclear extracts containing these enzymes

MG149 stock solution

96-well white flat-bottom plate

Fluorescence multiwell plate reader

Procedure:

Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. Keep

reagents on ice during use.
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Sample Preparation: Dilute the nuclear extract or recombinant HAT enzyme in HAT Assay

Buffer to the desired concentration.

Inhibitor Preparation: Prepare serial dilutions of MG149 in HAT Assay Buffer. Include a

vehicle control (e.g., DMSO diluted to the same final concentration as in the MG149 wells).

Assay Plate Setup:

Sample Wells: Add 50 µL of the diluted enzyme sample to each well. Then add the desired

volume of diluted MG149 or vehicle control.

Background Control Well: Add 50 µL of HAT Assay Buffer.

Reaction Initiation: Prepare a Substrate Mix containing Acetyl CoA and H3 Peptide in HAT

Assay Buffer. Add the appropriate volume of the Substrate Mix to all wells to initiate the

reaction.

Incubation: Incubate the plate at 37°C for the desired time (e.g., 30-60 minutes).

Detection:

Add the Developer solution to each well.

Incubate for 15-20 minutes at room temperature, protected from light.

Measure the fluorescence at an excitation wavelength of ~535 nm and an emission

wavelength of ~587 nm.

Data Analysis: Subtract the background fluorescence from all readings. Calculate the

percent inhibition for each concentration of MG149 compared to the vehicle control.

Determine the IC₅₀ value by plotting the percent inhibition versus the log of the MG149
concentration.

Signaling Pathways
MG149's inhibitory action on Tip60 and MOF affects several critical signaling pathways.

Inhibition of MOF-Mediated p53 Acetylation
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MG149 has been shown to inhibit the acetylation of p53 at lysine 120 (p53K120ac) by MOF.[4]

[5] This can attenuate apoptosis in response to stimuli like X-ray radiation.[4][5]
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Click to download full resolution via product page

Caption: MG149 inhibits MOF-mediated p53 acetylation, reducing apoptosis.

General Tip60/MOF and NF-κB Inhibition Pathway
MG149 also inhibits the NF-κB pathway, although the precise mechanism is still under

investigation.[2][3] Tip60 and MOF are known to acetylate various components of signaling
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cascades, which can influence their activity.
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Caption: MG149 inhibits Tip60 and MOF, affecting p53, NF-κB, and DNA repair pathways.

Safety and Handling
MG149 should be considered hazardous until further information is available.[2] Standard

laboratory safety precautions should be taken, including wearing personal protective equipment

such as gloves, eye protection, and a lab coat. Avoid ingestion, inhalation, and contact with

skin and eyes. Wash hands thoroughly after handling. For complete safety information, refer to

the Safety Data Sheet (SDS) provided by the supplier.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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